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Compound of Interest

Compound Name: disodium;oxalate

Cat. No.: B12395303 Get Quote

Disodium oxalate, with the IUPAC name disodium oxalate and CAS number 62-76-0, is a vital

chemical compound with significant applications in analytical chemistry and various stages of

drug development.[1][2][3][4] This guide provides an in-depth overview of its chemical and

physical properties, detailed experimental protocols for its use, and a visual representation of a

key analytical workflow.

Core Properties of Disodium Oxalate
Disodium oxalate is the sodium salt of oxalic acid and exists as a white, crystalline, odorless

solid.[2] It is a key reagent in various chemical processes, valued for its stability and purity,

which makes it an excellent primary standard in volumetric analysis. A summary of its key

quantitative properties is presented in the table below.
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Property Value Source(s)

IUPAC Name disodium oxalate [1][2]

CAS Number 62-76-0 [1][2][3][4]

Molecular Formula C₂Na₂O₄ [1][2][4]

Molecular Weight 134.00 g/mol [1]

Appearance White crystalline solid [2]

Density 2.34 g/cm³ [2]

Melting Point Decomposes at 290 °C [2]

Solubility in Water 3.7 g/100 mL at 20 °C [2]

6.25 g/100 mL at 100 °C [2]

Solubility in other solvents
Insoluble in ethanol and diethyl

ether
[2]

LD₅₀ (oral, rat) 11160 mg/kg [2]

Experimental Protocol: Standardization of
Potassium Permanganate Solution
Disodium oxalate is frequently employed as a primary standard for the standardization of

potassium permanganate (KMnO₄) solutions, a common oxidizing agent in redox titrations. The

following protocol details this essential analytical procedure.

Objective: To accurately determine the concentration of a potassium permanganate solution

using a known mass of primary standard disodium oxalate.

Materials:

Disodium oxalate (analytical grade, dried at 105-110 °C)

Potassium permanganate solution (approx. 0.1 N)
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Sulfuric acid (H₂SO₄), concentrated

Distilled or deionized water

Erlenmeyer flask (250 mL)

Buret (50 mL)

Pipette (25 mL)

Hot plate or water bath

Analytical balance

Thermometer

Procedure:

Preparation of the Standard Disodium Oxalate Solution:

Accurately weigh approximately 0.25-0.30 g of dried disodium oxalate and record the

exact mass.[2]

Transfer the weighed solid into a 250 mL Erlenmeyer flask.

Add approximately 100 mL of distilled water to dissolve the disodium oxalate.

Carefully add 60 mL of 1M sulfuric acid solution to the flask.[2]

Titration with Potassium Permanganate:

Gently heat the acidic disodium oxalate solution to 55-60 °C.[3] It is crucial to maintain this

temperature range throughout the titration to ensure a rapid and complete reaction.

Fill the buret with the potassium permanganate solution and record the initial volume.

Slowly add the potassium permanganate solution from the buret to the hot oxalate solution

while constantly swirling the flask.
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The initial portions of the permanganate solution will be decolorized slowly. As the titration

progresses and manganese(II) ions (Mn²⁺) are formed, the reaction will speed up due to

autocatalysis.[2]

Continue the titration until a faint, persistent pink color is observed in the solution, which

indicates the endpoint. This color should persist for at least 30 seconds.[2]

Record the final volume of the potassium permanganate solution used.

Calculation:

The reaction between disodium oxalate and potassium permanganate in an acidic medium

is as follows: 5 Na₂C₂O₄ + 2 KMnO₄ + 8 H₂SO₄ → K₂SO₄ + 5 Na₂SO₄ + 2 MnSO₄ + 10

CO₂ + 8 H₂O[2]

From the stoichiometry of this balanced equation, 5 moles of disodium oxalate react with 2

moles of potassium permanganate.

Calculate the moles of disodium oxalate used from its mass and molecular weight.

Using the molar ratio, determine the moles of potassium permanganate that reacted.

Finally, calculate the normality or molarity of the potassium permanganate solution using

the volume of the titrant consumed.

Visualizing the Workflow
To further clarify the experimental process, the following diagrams illustrate the key steps and

the logical flow of the standardization procedure.

Solution Preparation Titration Process Calculation

Weigh Disodium Oxalate Dissolve in Water Add Sulfuric Acid Heat Solution to 55-60°CProceed to Titration Titrate with KMnO₄ Observe Persistent Pink Endpoint Calculate Moles of Na₂C₂O₄
Record Volume & Calculate Determine Moles of KMnO₄ Calculate KMnO₄ Concentration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.titrations.info/permanganate-titration-standardization
https://www.titrations.info/permanganate-titration-standardization
https://www.titrations.info/permanganate-titration-standardization
https://www.benchchem.com/product/b12395303?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the standardization of potassium permanganate.
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Caption: Logical relationship of reactants and products in the titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disodium Oxalate: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12395303#cas-number-and-iupac-
name-for-disodium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12395303#cas-number-and-iupac-name-for-disodium-oxalate
https://www.benchchem.com/product/b12395303#cas-number-and-iupac-name-for-disodium-oxalate
https://www.benchchem.com/product/b12395303#cas-number-and-iupac-name-for-disodium-oxalate
https://www.benchchem.com/product/b12395303#cas-number-and-iupac-name-for-disodium-oxalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

